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Compound of Interest

Compound Name: 4-Benzyloxyphenylhydrazine

Cat. No.: B1269750

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of 4-benzyloxyphenylhydrazine hydrochloride. It includes a summary of its
guantitative data, detailed experimental protocols for its synthesis, and general methodologies
for the determination of its key physical properties.

Core Physical and Chemical Properties

4-Benzyloxyphenylhydrazine hydrochloride is a versatile chemical intermediate. A summary
of its key physical and chemical properties is presented below.
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Chemical Name

4-Benzyloxyphenylhydrazine

[1]

hydrochloride

CAS Number 52068-30-1 [11121[31[4]

Molecular Formula C13H15CIN20 [1112][3]

Molecular Weight 250.72 g/mol [1112114115]
Cream to brown fluffy powder;

Appearance White to Yellow to Brown to [1]
Red or Gray Solid

Melting Point 187-189 °C [1114]

N ) 395.8 °C at 760 mmHg

Boiling Point ) [6]
(Predicted)
Moderately soluble (Predicted

Solubility Log S: -4.76); 0.00437 mg/mL [7]
(Predicted)

Purity Typically 295% [2][3]

Spectroscopic Data

Characterization of 4-benzyloxyphenylhydrazine hydrochloride is typically achieved through
various spectroscopic methods.[1]

e Infrared (IR) Spectroscopy (ATR, pure): vmax 3232, 2906 (br), 2693, 1568, 1508, 1242, 1177
cm~1[1][8]

e 1H Nuclear Magnetic Resonance (NMR) (DMSO-ds, 600 MHz): 6 10.11 (bs, 3H), 7.44-7.40
(m, 2H), 7.40-7.35 (m, 2H), 7.33-7.29 (m, 1H), 7.01-6.93 (m, 4H), 5.05 (s, 2H)[1][8]

e 13C Nuclear Magnetic Resonance (NMR) (DMSO-de, 150 MHz): 6 153.7, 139.1, 137.3,
128.5, 128.4, 128.3, 127.9, 127.7, 127.5, 117.1, 116.9, 115.5, 115.3, 69.5[1][8]
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o High-Resolution Mass Spectrometry (HRMS) (El): m/z calculated for C13H1aN20 [M-HCI]*:
214.1106, found: 214.1110[1][8]

Experimental Protocols

Synthesis of 4-Benzyloxyphenylhydrazine
Hydrochloride

The synthesis of 4-benzyloxyphenylhydrazine hydrochloride is typically achieved through the
diazotization of 4-benzyloxyaniline hydrochloride followed by reduction with tin(ll) chloride.[1][8]

Materials:

4-Benzyloxyaniline hydrochloride

Sodium nitrite (NaNOz2)

Tin(Il) chloride (SnCl2)

Concentrated Hydrochloric acid (HCI)

Water (H20)

Ether (Et20)
Procedure:

o A solution of 4-benzyloxyaniline hydrochloride (e.g., 3.00 g, 12.5 mmol) in water (e.g., 25
mL) is prepared in a reaction flask and stirred at 0 °C for 10 minutes.[1][8]

e A solution of sodium nitrite (e.g., 852 mg, 12.3 mmol) in water (e.g., 6 mL) is added dropwise
to the reaction mixture over 15 minutes, maintaining the temperature at 0 °C.[1][8]

e The reaction mixture is stirred for an additional 15 minutes at 0 °C.[1][8]

o A solution of tin(ll) chloride (e.g., 6.40 g, 33.1 mmol) in concentrated aqueous HCI (e.g., 7.5
mL) is then added dropwise to the mixture.[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0255705.htm
https://www.chemicalbook.com/synthesis/4-benzyloxyphenylhydrazine-hydrochloride.htm
https://www.benchchem.com/product/b1269750?utm_src=pdf-body
https://www.benchchem.com/product/b1269750?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0255705.htm
https://www.chemicalbook.com/synthesis/4-benzyloxyphenylhydrazine-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0255705.htm
https://www.chemicalbook.com/synthesis/4-benzyloxyphenylhydrazine-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0255705.htm
https://www.chemicalbook.com/synthesis/4-benzyloxyphenylhydrazine-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0255705.htm
https://www.chemicalbook.com/synthesis/4-benzyloxyphenylhydrazine-hydrochloride.htm
https://www.chemicalbook.com/synthesis/4-benzyloxyphenylhydrazine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The reaction is stirred at 0 °C for 1 hour.[1][8]

» The resulting off-white precipitate is collected by filtration, washed with water, and then
triturated with ether to yield the final product.[1][8]
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Synthesis of 4-Benzyloxyphenylhydrazine Hydrochloride

Diazotization

[4-Benzyloxyaniline HCl in H20 at O°C]
[Add NaNO: solution dropwise]

Stlr for 15 min at 0°C

Diazonium salt intermediate

Reduction

Add SnClz in conc. HCI dropW|se

Stir for 1 hr at 0°C

Work-up

Filter precipitate
Wash with H20

G—Benzyloxyphenylhydrazine HCD

Click to download full resolution via product page

Caption: Synthesis workflow for 4-benzyloxyphenylhydrazine hydrochloride.
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Determination of Physical Properties: General
Methodologies

While specific experimental protocols for the determination of the physical properties of this
particular compound are not detailed in the cited literature, standard laboratory procedures are
applicable.

Melting Point Determination:

The melting point is determined using a capillary melting point apparatus. A small, dry sample
of the compound is packed into a capillary tube, which is then placed in the apparatus. The
temperature is gradually increased, and the range from which the substance first begins to melt
until it is completely liquid is recorded.

Solubility Determination:

Qualitative solubility can be determined by adding a small amount of the solute to a known
volume of a solvent at a specific temperature. The mixture is agitated, and the substance is
observed for dissolution. For quantitative analysis, a saturated solution is prepared, and the
concentration of the dissolved solute is determined by a suitable analytical method, such as
UV-Vis spectroscopy or gravimetric analysis after solvent evaporation.

Applications in Research and Development

4-Benzyloxyphenylhydrazine hydrochloride is a key starting material in various organic
syntheses. It is notably used in the Fischer indole synthesis to create complex heterocyclic
structures, which are prevalent in many pharmaceutically active compounds.[9] Its utility as a
building block for the synthesis of intermediates for drugs like bazedoxifene highlights its
importance in drug discovery and development.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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